Cas no 2137036-98-5 (Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)-)

• Product Name: Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)-
• CAS No: 2137036-98-5
• MF: C₉H₁₇BrN₂O
• MW: 249.148081541061
• CID: 5256310
• Update Time: 2025-05-23

Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)-

• Inchi： 1S/C9H17BrN2O/c1-12(2)6-9(13)11-5-7-3-8(10)4-7/h7-8H,3-6H2,1-2H3,(H,11,13)/t7-,8-
• InChI Key： HHXGOZITQUFVIR-ZKCHVHJHSA-N
• SMILES： C(NC[C@@H]1C[C@@H](Br)C1)(=O)CN(C)C

Additional information on Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)-

Comprehensive Overview of Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)- (CAS No. 2137036-98-5)

Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)- (CAS No. 2137036-98-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromocyclobutyl and dimethylamino functional groups, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)- features a trans-3-bromocyclobutyl moiety, which is known for its conformational rigidity and potential to enhance binding affinity in receptor-ligand interactions. The presence of the dimethylamino group further adds to its versatility, enabling modifications for improved solubility or pharmacokinetic properties. These attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutics.

In recent years, the demand for N-[(trans-3-bromocyclobutyl)methyl] acetamide derivatives has surged, driven by advancements in small-molecule drug discovery and precision medicine. Researchers are exploring its potential in addressing unmet medical needs, such as neurological disorders and inflammatory diseases. The compound's ability to modulate specific enzymes or receptors has positioned it as a promising candidate for further investigation.

From a synthetic chemistry perspective, Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)- (CAS No. 2137036-98-5) is often synthesized through multi-step organic reactions, including nucleophilic substitution and amide coupling. Its purity and stability are critical factors for ensuring reproducibility in research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize this compound and verify its structural integrity.

The growing interest in bromocyclobutyl-containing compounds has also been fueled by their potential in catalysis and material science. For instance, the trans-3-bromocyclobutyl group can serve as a building block for designing functional materials with tailored properties. This versatility underscores the importance of CAS No. 2137036-98-5 in both academic and industrial research settings.

As the scientific community continues to explore the applications of Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)-, questions about its mechanism of action, toxicity profile, and scalable synthesis remain areas of active investigation. Researchers are also leveraging computational tools, such as molecular docking and QSAR modeling, to predict its interactions with biological targets and optimize its properties.

In conclusion, Acetamide, N-[(trans-3-bromocyclobutyl)methyl]-2-(dimethylamino)- (CAS No. 2137036-98-5) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structural features and potential applications align with current trends in drug design and functional materials, making it a compound of enduring relevance. Future research will likely uncover new insights into its utility, further solidifying its role in scientific innovation.